Modifications, biological origin and antibacterial activity of naphthalenoid ansamycins
Natural Product Reports Pub Date: 2022-03-04 DOI: 10.1039/D2NP00002D
Abstract
Covering: 2011 to 2021
Structural division of natural naphthalenoid ansamycins, regarding the type of the core and length of the ansa chain, and their biosynthetic pathways in microorganisms are discussed. The great biosynthetic plasticity of natural naphthalenoid ansamycins is reflected in their structural variety due to the alterations within ansa bridge or naphthalenoid core portions. A comparison between the biological potency of natural and semisynthetic naphthalenoid ansamycins was performed and discussed in relation to the molecular targets in cells. The antibacterial potency of naphthalenoid ansamycins seems to be dependent on the ansa chain length and conformational flexibility – the higher flexibility of the ansa chain the better biological outcome is noted.
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Journal Name：Natural Product Reports
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CAS no.: 89640-58-4
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